4,5,5-trimethyldihydrofuran-2(3H)-one

Description

4,5,5-trimethyldihydrofuran-2(3H)-one is a heterocyclic organic compound belonging to the furanone family. Furanones are known for their diverse biological activities and applications in chemistry, biology, and medicine. Characterized by a furanone ring with three methyl groups attached, this compound is a unique molecule for scientific research. Research suggests it exhibits antioxidant activity, anticancer properties, and antimicrobial effects.

The synthesis of 4,5,5-trimethyldihydrofuran-2(3H)-one typically involves the condensation of α-hydroxyketones with compounds containing active methylene groups. One common method is the reaction of tertiary α-hydroxyketones with N-aryl-2-cyanoacetamides in the presence of sodium methoxide in dry methanol at 35–40°C for 5 hours. While industrial production methods are not well-documented, scaling up laboratory synthesis methods and optimizing reaction conditions would likely be involved. Its molecular formula is C7H12O2, with a molecular weight of approximately 128.17 g/mol .

Other similar compounds include 4,5-Dimethyldihydrofuran-2(3h)-one and 5,5-Dimethyldihydrofuran-2(3h)-one . 4,5-Dimethyldihydrofuran-2(3h)-one has a molecular weight of 114.14 g/mol and a molecular formula of C6H10O2 . 5,5-Dimethyldihydrofuran-2(3h)-one also has a molecular weight of 114.14 g/mol and the same molecular formula of C6H10O2 .

• CAS No.: 2981-96-6
• Product Name: 4,5,5-trimethyldihydrofuran-2(3H)-one
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 4,5,5-trimethyloxolan-2-one
• Standard InChI: InChI=1S/C7H12O2/c1-5-4-6(8)9-7(5,2)3/h5H,4H2,1-3H3
• Standard InChIKey: WLRGENJWPWBOMS-UHFFFAOYSA-N
• SMILES: CC1CC(=O)OC1(C)C
• Canonical SMILES: CC1CC(=O)OC1(C)C
• Synonyms: 4,5,5-trimethyldihydrofuran-2(3H)-one
• PubChem Compound: 11159336
• Last Modified: Apr 15 2024